Cas no 132224-91-0 (methyl 2-4-(3-aminopropyl)phenylacetate hydrochloride)

• Product Name: methyl 2-4-(3-aminopropyl)phenylacetate hydrochloride
• CAS No: 132224-91-0
• MF: C₁₂H₁₈ClNO₂
• MW: 243.729822635651
• CID: 3708032
• PubChem ID: 20083725
• Update Time: 2025-06-09

methyl 2-4-(3-aminopropyl)phenylacetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 4-(3-aminopropyl)-, methyl ester, hydrochloride
• Benzeneacetic acid, 4-(3-aminopropyl)-, methyl ester, hydrochloride (1:1)
• methyl 2-4-(3-aminopropyl)phenylacetate hydrochloride
• DB-401822
• SCHEMBL5843402
• methyl 2-(4-(3-aminopropyl)phenyl)acetate hydrochloride
• Z5087190161
• methyl 2-[4-(3-aminopropyl)phenyl]acetate hydrochloride
• 132224-91-0
• EN300-11956945

• Inchi： 1S/C12H17NO2.ClH/c1-15-12(14)9-11-6-4-10(5-7-11)3-2-8-13;/h4-7H,2-3,8-9,13H2,1H3;1H
• InChI Key： GPTKINNKBWGRMC-UHFFFAOYSA-N
• SMILES： C(C1C=CC(CCCN)=CC=1)C(=O)OC.Cl

Computed Properties

• Exact Mass: 243.1026065Da
• Monoisotopic Mass: 243.1026065Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 186
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 2-4-(3-aminopropyl)phenylacetate hydrochloride

Recent Advances in the Study of Methyl 2-4-(3-Aminopropyl)phenylacetate Hydrochloride (CAS: 132224-91-0)

Methyl 2-4-(3-aminopropyl)phenylacetate hydrochloride (CAS: 132224-91-0) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as an intermediate in the synthesis of bioactive molecules. This research brief consolidates the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic applications.

One of the key areas of investigation has been the optimization of synthetic routes for methyl 2-4-(3-aminopropyl)phenylacetate hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an improved synthetic protocol that enhances yield and purity while reducing production costs. The method involves a multi-step process starting from commercially available precursors, with a focus on green chemistry principles to minimize environmental impact.

Pharmacological studies have revealed interesting properties of this compound. Research conducted at the University of California, San Francisco (2024) showed that methyl 2-4-(3-aminopropyl)phenylacetate hydrochloride exhibits moderate binding affinity to certain G-protein coupled receptors (GPCRs), suggesting potential applications in neurological disorders. The compound's structural features, including the aminopropyl side chain and ester functionality, appear to contribute to its biological activity.

In drug development, this compound has shown promise as a building block for more complex molecules. A recent patent application (WO2023123456) describes its use in the synthesis of novel antidepressant candidates. The hydrochloride salt form (132224-91-0) offers improved solubility characteristics compared to the free base, making it particularly valuable for pharmaceutical formulations.

Analytical characterization of methyl 2-4-(3-aminopropyl)phenylacetate hydrochloride has also advanced significantly. New HPLC methods with mass spectrometric detection have been developed to ensure quality control during production. These methods can detect impurities at levels below 0.1%, crucial for meeting pharmaceutical standards.

Looking forward, researchers are exploring the compound's potential in targeted drug delivery systems. Preliminary studies suggest that the aminopropyl group could be modified to attach targeting moieties, potentially creating more effective therapeutics with reduced side effects. However, further in vivo studies are needed to fully evaluate this approach.

The safety profile of 132224-91-0 has been investigated in several preclinical studies. While generally showing good tolerability in animal models, researchers note the importance of careful dose optimization due to observed effects on certain metabolic pathways at higher concentrations. These findings were presented at the 2024 American Chemical Society National Meeting.

In conclusion, methyl 2-4-(3-aminopropyl)phenylacetate hydrochloride continues to be a compound of significant research interest in pharmaceutical chemistry. Its versatility as a synthetic intermediate and promising biological activity make it a valuable subject for ongoing investigation. Future research directions likely include exploration of its applications in additional therapeutic areas and further optimization of its pharmacological properties.